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Compound of Interest

Compound Name:
Potassium sodium tartrate

tetrahydrate

Cat. No.: B7908141 Get Quote

Solubility Profile of Potassium Sodium Tartrate
Tetrahydrate: A Technical Guide
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of potassium sodium
tartrate tetrahydrate (KNaC₄H₄O₆·4H₂O), commonly known as Rochelle salt, in aqueous and

organic media. This document is intended to be a valuable resource for researchers, scientists,

and professionals in drug development who utilize this compound in their work. The guide

details quantitative solubility data, provides a robust experimental protocol for solubility

determination, and illustrates the experimental workflow.

Quantitative Solubility Data
The solubility of potassium sodium tartrate tetrahydrate is highly dependent on the solvent

and temperature. Below are tabulated summaries of its solubility in water and various organic

solvents.

Solubility in Water
Potassium sodium tartrate tetrahydrate exhibits high solubility in water, which increases

significantly with temperature.
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Temperature (°C) Solubility ( g/100 mL)

0 26[1]

6 47.4[1]

14 142.8 (expressed as 0.7 mL/g)[2]

20 63.0[3]

26 66[1][4]

30 102 (anhydrous)

100 250 (expressed as 0.4 mL/g)[2]

Solubility in Organic Solvents
The solubility of potassium sodium tartrate tetrahydrate in organic solvents is generally low.

Solvent Solubility

Ethanol Insoluble[1]

Methanol Soluble

Acetone Insoluble[1]

Isopropanol No data available

Glycerol
Soluble (in a 0.26 M solution with 35% v/v

glycerol)[5]

Experimental Protocol: Determination of Equilibrium
Solubility by the Gravimetric Method
The following protocol details the isothermal equilibrium method, a reliable technique for

determining the thermodynamic solubility of a crystalline compound like potassium sodium
tartrate tetrahydrate.

Principle
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A saturated solution of the compound is prepared by allowing an excess of the solid to

equilibrate with the solvent at a constant temperature. The concentration of the solute in the

clear, saturated supernatant is then determined by gravimetric analysis.

Materials and Apparatus
Potassium sodium tartrate tetrahydrate (crystalline)

Solvent of interest (e.g., deionized water, ethanol)

Thermostatic shaker bath or magnetic stirrer with a hot plate

Calibrated thermometer

Syringe filters (0.45 µm pore size)

Analytical balance (accurate to ±0.0001 g)

Glass vials with screw caps

Pipettes and volumetric flasks

Drying oven

Procedure
Sample Preparation: Add an excess amount of potassium sodium tartrate tetrahydrate to

a series of glass vials. The excess solid is crucial to ensure that equilibrium with the solid

phase is achieved.

Solvent Addition: Add a known volume of the solvent to each vial.

Equilibration: Place the vials in a thermostatic shaker bath set to the desired temperature.

Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached. The time to reach equilibrium may vary and should be determined experimentally

by taking measurements at different time points until the concentration plateaus.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b7908141?utm_src=pdf-body
https://www.benchchem.com/product/b7908141?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase Separation: Once equilibrium is achieved, allow the vials to stand undisturbed at the

constant temperature for a sufficient time to allow the excess solid to settle.

Sample Withdrawal and Filtration: Carefully withdraw an aliquot of the clear supernatant

using a pre-warmed (or pre-cooled to the experimental temperature) syringe. Immediately

filter the aliquot through a syringe filter into a pre-weighed, clean, and dry container (e.g., a

beaker or evaporating dish). This step is critical to remove any undissolved solid particles.

Gravimetric Analysis:

Weigh the container with the filtered saturated solution to determine the mass of the

solution.

Place the container in a drying oven at a suitable temperature (e.g., 105°C) to evaporate

the solvent completely.

Once the solvent is evaporated, cool the container in a desiccator to room temperature

and weigh it again.

Repeat the drying and weighing steps until a constant mass of the residue (the dissolved

solute) is obtained.

Calculation:

Mass of the solvent = Mass of the solution - Mass of the residue

Solubility ( g/100 g solvent) = (Mass of the residue / Mass of the solvent) x 100

Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of solubility

using the isothermal equilibrium method.
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Start

Sample Preparation:
Add excess solute to vials

Add known volume of solvent

Equilibration:
Agitate at constant temperature

Allow excess solid to settle

Withdraw and filter supernatant

Weigh filtered solution

Evaporate solvent in oven

Weigh dried residue

Calculate solubility

End

Click to download full resolution via product page

Caption: Workflow for determining solubility via the isothermal equilibrium method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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